(S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine
Description
Properties
IUPAC Name |
N'-[(3S)-1-benzylpiperidin-3-yl]-N'-ethylethane-1,2-diamine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H27N3/c1-2-19(12-10-17)16-9-6-11-18(14-16)13-15-7-4-3-5-8-15/h3-5,7-8,16H,2,6,9-14,17H2,1H3/t16-/m0/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PRGIEYMFWYMHHB-INIZCTEOSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCN)C1CCCN(C1)CC2=CC=CC=C2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CCN)[C@H]1CCCN(C1)CC2=CC=CC=C2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27N3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.41 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
The synthesis of (S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine involves several steps, starting from commercially available starting materials. One common synthetic route involves the following steps:
Formation of the piperidine ring: This can be achieved through cyclization reactions involving appropriate precursors.
Introduction of the benzyl group: This step typically involves the alkylation of the piperidine ring with benzyl halides under basic conditions.
Attachment of the ethylethane-1,2-diamine moiety: This can be done through nucleophilic substitution reactions using ethylenediamine derivatives.
Industrial production methods may involve optimization of these steps to improve yield and scalability. Reaction conditions such as temperature, solvent, and catalysts are carefully controlled to ensure the desired product is obtained with high purity.
Chemical Reactions Analysis
(S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding N-oxides.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to obtain reduced forms of the compound.
Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and controlled temperatures. Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
Physical Properties
| Property | Value |
|---|---|
| Boiling Point | Not available |
| Solubility | Very soluble |
| Log P (octanol/water) | 2.09 |
| Lipinski's Rule | Complies |
These properties indicate that the compound is likely to have good bioavailability and permeability, which are essential for medicinal applications.
Medicinal Chemistry
(S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine has potential applications in the development of therapeutic agents targeting various neurological disorders. Its structural similarity to known psychoactive compounds suggests that it may interact with neurotransmitter systems, particularly those involving dopamine and serotonin pathways.
Case Studies
- Neuropharmacological Studies : Research has indicated that compounds with similar structures can act as dopamine receptor modulators, which may be beneficial in treating conditions such as schizophrenia and Parkinson's disease. Further studies focusing on this compound could elucidate its specific interactions and therapeutic potential.
Drug Development
The compound's favorable pharmacokinetic properties suggest its utility in drug formulation. Its ability to cross the blood-brain barrier (BBB) makes it a candidate for central nervous system (CNS) therapies.
Formulation Insights
- Delivery Systems : Investigations into various delivery methods, including nanoparticles and liposomes, could enhance the efficacy of (S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine in clinical settings.
Synthetic Chemistry
The synthesis of (S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine presents opportunities for developing new synthetic routes that could lead to more efficient production methods for similar compounds.
Synthetic Pathways
Research into the synthesis of this compound could provide insights into optimizing reaction conditions and yields, which is critical for scaling up production for research and clinical use.
Research Recommendations
To fully explore the potential of (S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine:
- Conduct comprehensive pharmacological studies to assess its efficacy and safety profile.
- Investigate its mechanism of action through biochemical assays.
- Explore its interactions with various biological targets to identify new therapeutic applications.
Mechanism of Action
The mechanism of action of (S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. For example, piperidine derivatives are known to interact with neurotransmitter receptors, influencing neurological functions .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Substituent Effects
The compound belongs to a family of N1-substituted ethane-1,2-diamines. Key structural variations among analogs include:
- Substituents on the amine nitrogen : Ethyl, isopropyl, cyclopropyl, or benzyl groups.
- Backbone modifications : Piperidine vs. pyrrolidine rings or linear alkyl chains.
Table 1: Comparison of Physicochemical Properties
Corrosion Inhibition Potential (Inferred from Analogues)
The benzylpiperidine group in the target compound may reduce chelation efficiency compared to linear polyamines but could improve adsorption on metal surfaces via aromatic interactions .
Biological Activity
(S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine is a compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, mechanisms of action, and related research findings.
Structural Characteristics
The compound features:
- Piperidine Ring : A six-membered ring containing one nitrogen atom, contributing to pharmacological properties.
- Benzyl Group : Enhances lipophilicity and potential receptor interactions.
- Ethylethane-1,2-diamine Moiety : Introduces additional functional properties that may influence biological activity.
The molecular formula is with a molecular weight of approximately 275.43 g/mol .
The biological activity of (S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine is primarily attributed to its interaction with various molecular targets:
- Receptor Binding : The compound may bind to neurotransmitter receptors, influencing neurological functions. For example, piperidine derivatives are known to interact with sigma receptors, which play roles in pain modulation and neuroprotection .
- Cell Signaling Pathways : It can modulate signaling pathways involved in cell proliferation and apoptosis, potentially leading to therapeutic effects in various diseases .
1. Receptor Interactions
Research indicates that compounds similar to (S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine exhibit significant affinity for various receptors:
- Sigma Receptors : High binding affinity has been noted for sigma1 receptors, which are implicated in several neurological disorders .
2. Structure-Activity Relationship (SAR) Studies
SAR studies have demonstrated that modifications to the benzyl and piperidine moieties can enhance binding potency:
- Compounds with N-(alkyl)benzylpiperidine structures show improved selectivity and potency for chemokine receptors .
Case Studies
Several studies have explored the biological activity of piperidine derivatives:
In Vitro Studies
In vitro experiments have shown that (S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine can significantly influence cellular responses related to inflammation and apoptosis through its receptor interactions.
Comparative Analysis
To further understand the unique properties of (S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine, a comparison with similar compounds is useful:
| Compound | Key Features | Biological Activity |
|---|---|---|
| (S)-(1-Benzylpiperidin-3-yl)methanamine | Similar piperidine core | Moderate receptor affinity |
| N-(1-benzylpiperidin-4-yl)phenylacetamide | Different substituents | High sigma receptor affinity |
Q & A
Q. How to analyze environmental or metabolic degradation pathways?
- Methodological Answer : Use LC-MS/MS to identify metabolites in simulated biological fluids (e.g., liver microsomes). For environmental studies, assess photodegradation under UV light (254 nm) and quantify byproducts (e.g., nitro compounds) .
Tables
Table 1 : Key Spectral Data for Structural Confirmation
Table 2 : Safety and Storage Guidelines
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
